3-(3-Methoxyphenyl)-5-methylisoxazole-4-carboxylic acid

• IUPAC Name: 3-(3-methoxyphenyl)-5-methyl-1,2-oxazole-4-carboxylic acid
• InChI: InChI=1S/C12H11NO4/c1-7-10(12(14)15)11(13-17-7)8-4-3-5-9(6-8)16-2/h3-6H,1-2H3,(H,14,15)
• InChI Key: RLQZALMOGQHUFN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C2=CC(=CC=C2)OC)C(=O)O
• Molecular Formula: C12H11NO4
• DSSTOX Substance ID: DTXSID90624552
• Molecular Weight: 233.22 g/mol
• CAS No.: 93002-09-6

Description

The compound seems to be a derivative of isoxazole, which is a five-membered ring compound containing an oxygen atom and a nitrogen atom. The “3-Methoxyphenyl” part suggests the presence of a phenyl group (a ring of 6 carbon atoms, i.e., a benzene ring) with a methoxy group (-O-CH3) attached to it. The “5-methyl” part indicates a methyl group (-CH3) attached to the fifth carbon of the isoxazole ring.

Molecular Structure Analysis

The molecular structure of this compound would likely involve a benzene ring (from the phenyl group) attached to the isoxazole ring at one end, with the methoxy and methyl groups attached to the third and fifth carbons of the isoxazole ring, respectively.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. Isoxazole rings can undergo various reactions, including hydrolysis, reduction, and reactions with nucleophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, the presence of the methoxy group might increase its solubility in certain solvents, while the isoxazole ring might influence its acidity or basicity.

Scientific Research Applications

Synthesis of Novel Compounds

3-(3-Methoxyphenyl)-5-methylisoxazole-4-carboxylic acid plays a significant role in the synthesis of various novel compounds. For instance, it has been used in the synthesis of novel indole-benzimidazole derivatives. These derivatives are prepared from indole carboxylic acids, which are then condensed with substituted o-phenylenediamines to produce combined indole-benzimidazoles (Wang et al., 2016).

Development of Specific Isomers

The acid also contributes to the development of specific isomers in chemical syntheses. The synthesis of 3-[5-(4-chlorophenyl)-1-(4-methoxyphenyl)-1H-pyrazol-3-yl]propionic acid, which involves regiospecific synthesis and the formation of unique molecular structures, exemplifies this application. The compound crystallizes with distinct conformational differences, highlighting the importance of this compound in influencing molecular structures (Kumarasinghe et al., 2009).

Isoxazole and Oxazole Synthesis

The acid is also crucial in the synthesis of isoxazole and oxazole derivatives. This involves a Fe(II)-catalyzed isomerization process, leading to the formation of various carboxylic esters and amides. The synthesis process demonstrates the acid's versatility and its importance in generating diverse molecular structures (Serebryannikova et al., 2019).

Preparation and Lithiation of Isoxazoles

This compound is also used in the preparation and lithiation of isoxazoles. This process involves converting various isoxazole derivatives to N-methyl and O-methyl derivatives, further highlighting its role in the diversification of chemical structures (Micetich & Chin, 1970).

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical context in which the compound is used. For example, many isoxazole derivatives have biological activity and can interact with various enzymes and receptors in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As with all chemicals, appropriate safety precautions should be taken when handling it to avoid exposure.

Future Directions

The future directions for research on this compound could involve further exploration of its synthesis, properties, and potential applications. For example, many isoxazole derivatives have shown promise in various areas of medicinal chemistry, and this compound could potentially have interesting biological activities that could be explored.